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Compound of Interest

Compound Name: 1-Cyclohexyl-1-propyne

Cat. No.: B092478

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cyclohexyl-1-propyne, systematically named prop-1-ynylcyclohexane according to IUPAC
nomenclature, is an organic compound with the molecular formula CoH1a4.[1][2] Its structure
features a cyclohexyl ring attached to a propyne group at the first carbon of the triple bond.
This internal alkyne is of interest to researchers in organic synthesis and medicinal chemistry
due to the synthetic versatility of the alkyne functional group, which can be readily transformed
into a variety of other functionalities. This guide provides a comprehensive overview of its
nomenclature, chemical and physical properties, and a plausible synthetic route.

Nomenclature and Synonyms

The unambiguous identification of chemical compounds is critical in research and
development. While the formal IUPAC name for this compound is prop-1-ynylcyclohexane, it is
also known by several synonyms.
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Nomenclature Type Name

IUPAC Name prop-1-ynylcyclohexane[1]
Common Name 1-Cyclohexyl-1-propyne[1][2]
Synonym (1-propynyl)cyclohexane[2]
Synonym 1-cyclohexyl-2-methylacetylene[2]
CAS Registry Number 18736-95-3[1][2]

Physicochemical Properties

A summary of the key physical and chemical properties of 1-Cyclohexyl-1-propyne is
presented in the table below. These data are essential for its handling, purification, and use in
chemical reactions.

Property Value Reference
Molecular Formula CoH14 [1][2]
Molecular Weight 122.21 g/mol [1]

Boiling Point 162-164 °C [3]

Density 0.851 g/cm?3 [3]

Logical Relationship in Compound Identification

The identification and naming of 1-Cyclohexyl-1-propyne follow a logical progression from its
elemental composition to its precise structural arrangement and internationally recognized
name.
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Possible arrangements e (EEhES Specific arrangement Connectivity Defines Structure Named as IUPAC Name
(Cyclohexyl attached to C1 of propyne) 1-Cyclohexyl-1-propyne prop-1-ynylcyclohexane

1. NaNH:z or n-BulLi 2. CHsl

(Cyclohexylacetylene) (Strong Base) =[Cyclohexylacetylide anion Methyl lodide 1-Cyc|ohexyl-1-propyne)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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